2-Isobutylthio-5-cyanopyridine
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Description
2-Isobutylthio-5-cyanopyridine is a pyridine derivative featuring an isobutylthio (-S-C(CH2)3) substituent at position 2 and a cyano (-CN) group at position 5. This compound is of interest in medicinal chemistry and materials science due to the electronic and steric effects imparted by its substituents.
Properties
Molecular Formula |
C10H12N2S |
|---|---|
Molecular Weight |
192.28 g/mol |
IUPAC Name |
6-(2-methylpropylsulfanyl)pyridine-3-carbonitrile |
InChI |
InChI=1S/C10H12N2S/c1-8(2)7-13-10-4-3-9(5-11)6-12-10/h3-4,6,8H,7H2,1-2H3 |
InChI Key |
ACOPVBNZBNIFTP-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CSC1=NC=C(C=C1)C#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Substituent Effects on Electronic Properties
| Compound Name | Substituent (Position 2) | Substituent (Position 5) | Key Electronic Effects |
|---|---|---|---|
| 2-Isobutylthio-5-cyanopyridine | Isobutylthio (-S-C(CH2)3) | Cyano (-CN) | Electron-donating (thioether) + electron-withdrawing (cyano) creates moderate ring activation |
| 2-Chloro-5-cyanopyridine | Chloro (-Cl) | Cyano (-CN) | Strong electron-withdrawing (Cl) + cyano leads to deactivated aromatic ring |
| 2-Fluoro-5-(methylthio)pyridine | Fluoro (-F) | Methylthio (-S-CH3) | Electron-withdrawing (F) + electron-donating (methylthio) creates localized polarization |
| 2-Amino-5-cyanopyridine | Amino (-NH2) | Cyano (-CN) | Strong electron-donating (NH2) + cyano results in a "push-pull" electronic system |
Analysis :
- The isobutylthio group in 2-Isobutylthio-5-cyanopyridine is less electron-donating than amino groups but more lipophilic than halogens, balancing reactivity and solubility .
- In contrast, 2-Chloro-5-cyanopyridine (CAS 33252-28-7) exhibits strong deactivation due to the chloro group, making it less reactive in electrophilic substitutions compared to the thioether analog .
- 2-Fluoro-5-(methylthio)pyridine (CAS 1037764-83-2) combines fluorine’s electronegativity with methylthio’s electron-donating properties, creating a polarized ring system suitable for directed metalation reactions .
Analysis :
- The isobutylthio group significantly increases molecular weight and lipophilicity, making the compound more soluble in organic solvents than 2-amino or 2-chloro analogs .
- 2-Amino-5-cyanopyridine (CAS 5350-93-6) is synthesized via nucleophilic aromatic substitution (SNAr), whereas 2-Isobutylthio-5-cyanopyridine likely requires specialized thiolation agents, increasing synthetic complexity .
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